4-Tert-butylcyclohexane-1-carbonyl isothiocyanate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-tert-Butylcyclohexanone” is a chemical compound with the molecular formula C10H18O . It exists almost exclusively in one chair conformation due to the large size of the tert-butyl group .
Synthesis Analysis
The sodium borohydride reduction of 4-tert-butylcyclohexanone in ethanol solvent at 25 degrees from one side of the molecule gives trans-4-tert-butylcyclohexanol as the major product, whereas reduction from the other side of the molecule gives cis-4-tert-butylcyclohexanol as the minor product .Molecular Structure Analysis
The molecular weight of “4-tert-Butylcyclohexanone” is 154.249 Da . The structure of the molecule can be determined by making an isodensity surface of the 4-tert-butylcyclohexanone molecule and coloring it with the LUMO of the molecule .Chemical Reactions Analysis
The sodium borohydride reduction of 4-tert-butylcyclohexanone results in the formation of trans-4-tert-butylcyclohexanol and cis-4-tert-butylcyclohexanol .Physical And Chemical Properties Analysis
The average mass of “4-tert-Butylcyclohexanone” is 154.249 Da . The average mass of “4-tert-Butylcyclohexene” is 138.250 Da .Scientific Research Applications
Synthesis and Characterization of Polymers
A study by Huang et al. (2006) detailed the synthesis and characterization of new aromatic poly(bisbenzothiazole)s (PBTs) derived from a monomer that includes the 4-tert-butylcyclohexylidene group, similar in structure to the compound of interest. These PBTs exhibited good solubility, thermal stability, and unique optical properties, making them potential candidates for advanced material applications Huang, Xu, & Yin, 2006.
Chemical Synthesis and Catalysis
In another study, Keess and Oestreich (2017) demonstrated the use of cyclohexadienes with a tert-butyl group, related in structural motif to "4-Tert-butylcyclohexane-1-carbonyl isothiocyanate," as isobutane equivalents in catalysis. This innovative approach offers a new way to incorporate tertiary alkyl groups into carbon frameworks, highlighting the compound's potential utility in synthetic chemistry Keess & Oestreich, 2017.
Environmental Applications
A study by Gironi and Piemonte (2011) focused on the adsorption of volatile organic compounds (VOCs), including methyl tert-butyl ether and cyclohexane, onto activated carbon. While not directly studying "4-Tert-butylcyclohexane-1-carbonyl isothiocyanate," this research highlights the environmental relevance of related compounds in addressing pollution and environmental contamination Gironi & Piemonte, 2011.
Advanced Material Applications
Degraffenreid et al. (2007) described an efficient one-pot synthesis method for 4,4-disubstituted cyclohexane β-keto esters, which are crucial building blocks in organic synthesis and can be derived from processes involving compounds similar to "4-Tert-butylcyclohexane-1-carbonyl isothiocyanate." This research underscores the compound's utility in synthesizing important intermediates for natural products and medicinal chemistry Degraffenreid et al., 2007.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-tert-butylcyclohexane-1-carbonyl isothiocyanate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NOS/c1-12(2,3)10-6-4-9(5-7-10)11(14)13-8-15/h9-10H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEWCRUHEUSMBGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)C(=O)N=C=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tert-butylcyclohexane-1-carbonyl isothiocyanate | |
CAS RN |
1342994-82-4 |
Source
|
Record name | 4-(tert-butyl)cyclohexanecarbonyl isothiocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.